Cas no 13244-38-7 (2-methoxy-7-nitro-9,10-dihydroacridin-9-one)

• Product Name: 2-methoxy-7-nitro-9,10-dihydroacridin-9-one
• CAS No: 13244-38-7
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 5914879
• PubChem ID: 2848907
• Update Time: 2025-06-13

2-methoxy-7-nitro-9,10-dihydroacridin-9-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-7-nitro-9,10-dihydroacridin-9-one
• AKOS000678309
• 5486-12-4
• 2-methoxy-7-nitro-9(10H)-acridinone
• SR-01000390744-1
• DTXSID10385931
• 13244-38-7
• SR-01000390744
• Z199466998
• BIM-0029454.P001
• BDBM50385967
• 2-Methoxy-7-nitro-10H-acridin-9-one
• EU-0067021
• Cambridge id 5486124
• 2-methoxy-7-nitroacridin-9(10H)-one
• EN300-26867827
• CBMicro_029521
• CHEMBL2042466

• Inchi： 1S/C14H10N2O4/c1-20-9-3-5-13-11(7-9)14(17)10-6-8(16(18)19)2-4-12(10)15-13/h2-7H,1H3,(H,15,17)
• InChI Key： GHDTZAUUYUVUKM-UHFFFAOYSA-N
• SMILES： C1=C2C(NC3=C(C2=O)C=C([N+]([O-])=O)C=C3)=CC=C1OC

Computed Properties

• Exact Mass: 270.06405680g/mol
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 2-methoxy-7-nitro-9,10-dihydroacridin-9-one

Comprehensive Overview of 2-Methoxy-7-nitro-9,10-dihydroacridin-9-one (CAS No. 13244-38-7)

2-Methoxy-7-nitro-9,10-dihydroacridin-9-one (CAS No. 13244-38-7) is a specialized organic compound belonging to the acridine derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of both methoxy and nitro functional groups in its molecular framework makes it a versatile intermediate for further chemical modifications. Researchers and industry professionals often search for terms like "acridine derivatives uses," "nitroacridine synthesis," and "methoxy-substituted acridines" to explore its applications.

In the context of drug discovery, 2-methoxy-7-nitro-9,10-dihydroacridin-9-one has been studied for its potential as a scaffold for designing novel therapeutic agents. Its acridine core is known to interact with biological targets, such as DNA and enzymes, making it a candidate for anticancer and antimicrobial research. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they can be optimized using computational tools to enhance their efficacy. Keywords like "acridine-based drugs" and "nitroacridine biological activity" are frequently searched by scientists exploring these avenues.

The compound's photophysical properties also make it relevant in material science. Its ability to absorb and emit light at specific wavelengths has led to investigations into its use in organic electronics and fluorescent probes. With the growing demand for sustainable materials, researchers are keen on understanding how 2-methoxy-7-nitro-9,10-dihydroacridin-9-one can contribute to green chemistry initiatives. Searches for "acridine fluorescence applications" and "nitroacridine material science" reflect this interest.

From a synthetic chemistry perspective, the compound serves as a valuable building block for constructing more complex molecules. Its nitro group can be reduced to an amine, enabling further functionalization, while the methoxy group offers stability and selectivity in reactions. This versatility aligns with the current focus on atom-efficient synthesis and catalytic transformations. Queries such as "acridine derivative synthesis" and "nitro to amine conversion" are common among chemists working in this field.

In summary, 2-methoxy-7-nitro-9,10-dihydroacridin-9-one (CAS No. 13244-38-7) is a multifaceted compound with applications spanning pharmaceuticals, materials, and synthetic chemistry. Its relevance in cutting-edge research areas like AI-assisted drug design and sustainable materials ensures continued interest from the scientific community. By addressing popular search terms and integrating contemporary research trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.